Cas no 2229368-58-3 (3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol)

• Product Name: 3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol
• CAS No: 2229368-58-3
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6259009
• PubChem ID: 165646381
• Update Time: 2025-11-01

3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol
• 2229368-58-3
• 3-amino-3-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclobutan-1-ol
• EN300-1729161

• Inchi： 1S/C8H14N4O/c9-8(3-7(13)4-8)1-2-12-6-10-5-11-12/h5-7,13H,1-4,9H2
• InChI Key： MBHXZBMAYVZFHM-UHFFFAOYSA-N
• SMILES： OC1CC(CCN2C=NC=N2)(C1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77Ų

Additional information on 3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol

Introduction to 3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol (CAS No. 2229368-58-3)

3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol, identified by its CAS number 2229368-58-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by a cyclobutane core functionalized with an amino group and an ethyl chain terminated by a 1H-1,2,4-triazole moiety. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The cyclobutane ring in 3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol introduces rigidity to the molecular framework, which can influence both the physical properties and biological activity of the compound. This rigidity is often exploited in medicinal chemistry to enhance binding affinity and selectivity when interacting with biological targets. The presence of the amino group provides a site for further chemical modification, allowing for the development of derivatives with tailored properties. Additionally, the 1H-1,2,4-triazole substituent is known for its ability to modulate biological activity through various mechanisms, including inhibition of enzyme activity and interaction with protein binding sites.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 3-amino-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-ol with greater accuracy. These studies suggest that the compound may exhibit properties relevant to several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The triazole moiety, in particular, has been extensively studied for its role in inhibiting various enzymes and receptors involved in disease pathways.

In the context of drug discovery, the synthesis of analogs of 3-amino-3-2-(1H-1,2,4-triazol-1-yilethylcyclobutan-1 ol) represents a strategic approach to optimize potency and selectivity. By modifying the substitution patterns on the cyclobutane ring or introducing additional functional groups, researchers can fine-tune the pharmacophoric features of the molecule. This flexibility allows for the exploration of diverse chemical space, increasing the likelihood of identifying novel therapeutic agents.

The biological evaluation of 3-amino - 3 - 2 - ( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) eth ylcyc lobu tan - 1 - ol has been complemented by experimental studies that provide insights into its mechanism of action. Preliminary data indicate that the compound may interact with target proteins through non-covalent interactions, such as hydrogen bonding and hydrophobic interactions. These interactions are critical for determining the compound's binding affinity and duration of action within biological systems.

One particularly intriguing aspect of 3-amino - 3 - 2 - ( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) eth ylcyc lobu tan - 1 - ol is its potential as a scaffold for developing small-molecule inhibitors. The combination of a rigid cyclobutane core and a versatile triazole substituent offers multiple opportunities for derivatization. For instance, attaching additional polar or hydrophobic groups can modulate solubility and cell membrane permeability, which are essential factors for drug efficacy.

The role of triazole-containing compounds in medicinal chemistry has been well-documented due to their broad spectrum of biological activities. These compounds have been successfully incorporated into drugs used to treat infections caused by resistant bacteria and fungi. The structural motif is also found in several antiviral agents, highlighting its versatility in modulating different disease pathways.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-amino - 3 - 2 - ( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) eth ylcyc lobu tan - 1 - ol are likely to play an increasingly important role in drug development. The integration of computational methods with experimental validation provides a robust framework for assessing their potential as lead compounds or building blocks for more complex molecules.

The synthesis strategies employed for producing 3-amino – 3 – 2 – ( 1 H – 1 , 2 , 4 – tri az ol – 1 – yl ) eth ylcyc lobu tan – 1 – ol also reflect advancements in synthetic organic chemistry. Modern techniques allow for efficient construction of complex cyclic frameworks while maintaining high regioselectivity and yield. These improvements have made it feasible to explore larger libraries of analogs rapidly, accelerating the drug discovery process.

In conclusion,3-amino–3–2–( H – H – tri az ol – H ) eth ylcyc lobu tan– l– ol(CAS No. 2229368–58– ) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of structural features makes it a valuable scaffold for developing novel therapeutics targeting various diseases. Continued research into its biological activities and synthetic derivatives will further elucidate its role in future drug development efforts.